Cas no 1095822-90-4 (6,7-dimethyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 6,7-dimethyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1095822-90-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD20527790
• CID: 1098660
• PubChem ID: 57537778
• Update Time: 2025-04-20

6,7-dimethyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 6,7-dimethylpyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• SY322844
• SCHEMBL12590794
• MFCD20527790
• 1095822-90-4
• AS-79213
• VTB82290
• DB-100453
• 6,7-DIMETHYL-7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLICACID
• CS-0183601

• MDL： MFCD20527790
• Inchi： 1S/C9H9N3O2/c1-5-3-6-7(9(13)14)10-4-11-8(6)12(5)2/h3-4H,1-2H3,(H,13,14)
• InChI Key： IZIIOZZUYXXPSF-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=C(C)N(C)C2=NC=N1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 428.3±40.0 °C at 760 mmHg
• Flash Point: 212.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6,7-dimethyl-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives